Cas no 1806783-08-3 (6-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine)

• Product Name: 6-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine
• CAS No: 1806783-08-3
• MF: C₇H₇ClF₂N₂
• MW: 192.593687295914
• CID: 4799139
• Update Time: 2025-05-19

6-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine

• Inchi： 1S/C7H7ClF2N2/c8-5-2-1-4(3-11)12-6(5)7(9)10/h1-2,7H,3,11H2
• InChI Key： INXPWPZPUVKGEJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CN)=NC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 1
• Topological Polar Surface Area: 38.9

Additional information on 6-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine

6-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine (CAS No. 1806783-08-3)

The compound 6-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine (CAS No. 1806783-08-3) is a highly specialized organic molecule belonging to the pyridine family. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a pyridine ring with three substituents: an aminomethyl group at position 6, a chlorine atom at position 3, and a difluoromethyl group at position 2. These substituents contribute to the compound's distinct chemical properties and reactivity.

Recent studies have highlighted the importance of 6-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine in the development of novel bioactive compounds. Researchers have explored its role as a building block in the synthesis of complex molecules with potential therapeutic applications. For instance, its ability to undergo nucleophilic substitution reactions has made it a valuable intermediate in the creation of drugs targeting various diseases, including cancer and infectious disorders.

The synthesis of 6-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine involves a multi-step process that typically begins with the preparation of the pyridine ring. The introduction of the substituents is achieved through a combination of electrophilic substitution and nucleophilic addition reactions. The use of advanced catalytic systems has significantly improved the efficiency and selectivity of these reactions, making the compound more accessible for large-scale production.

In terms of applications, 6-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine has shown promise in the field of agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has led to its consideration as a potential herbicide or plant growth regulator. Additionally, its fluorinated substituent enhances its stability under harsh environmental conditions, making it suitable for outdoor agricultural applications.

The compound's electronic properties have also been studied extensively. The presence of electron-withdrawing groups such as chlorine and difluoromethyl increases the molecule's electron deficiency, which can be advantageous in certain electronic applications. Researchers have explored its potential as a component in organic semiconductors and light-emitting diodes (LEDs), where its electronic characteristics could contribute to improved device performance.

From a toxicological perspective, 6-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine has undergone preliminary safety assessments to evaluate its potential risks to human health and the environment. Initial findings suggest that the compound exhibits moderate toxicity, which necessitates careful handling during synthesis and application. Further studies are underway to fully understand its long-term effects and bioaccumulation potential.

In conclusion, 6-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine (CAS No. 1806783-08-3) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in modern chemical research and development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific innovation.